Cas no 2877647-63-5 (5-bromo-2-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)pyridine-3-carbonitrile)

• Product Name: 5-bromo-2-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)pyridine-3-carbonitrile
• CAS No: 2877647-63-5
• MF: C₁₅H₁₁BrN₆
• MW: 355.192040681839
• CID: 5329247
• PubChem ID: 165435606
• Update Time: 2025-08-05

5-bromo-2-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• F6747-6639
• AKOS040862790
• 5-bromo-2-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)pyridine-3-carbonitrile
• 2877647-63-5
• 5-Bromo-2-[3-(1,2,4-triazolo[4,3-a]pyridin-3-yl)-1-azetidinyl]-3-pyridinecarbonitrile

• Inchi： 1S/C15H11BrN6/c16-12-5-10(6-17)14(18-7-12)21-8-11(9-21)15-20-19-13-3-1-2-4-22(13)15/h1-5,7,11H,8-9H2
• InChI Key： DCXLIMBXNJCEOO-UHFFFAOYSA-N
• SMILES： C1(N2CC(C3N4C(=NN=3)C=CC=C4)C2)=NC=C(Br)C=C1C#N

Computed Properties

• Exact Mass: 354.02286g/mol
• Monoisotopic Mass: 354.02286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• Density: 1.73±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 3.40±0.50(Predicted)

Additional information on 5-bromo-2-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)pyridine-3-carbonitrile

5-Bromo-2-(3-{[1,2,4]Triazolo[4,3-a]Pyridin-3-yl}Azetidin-1-yl)Pyridine-3-Carbonitrile (CAS No. 2877647-63-5): A Comprehensive Overview

5-Bromo-2-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)pyridine-3-carbonitrile (CAS No. 2877647-63-5) is a heterocyclic compound with significant potential in pharmaceutical and material science applications. This compound features a unique molecular structure combining a triazolopyridine core with a pyridine-carbonitrile moiety, making it a subject of interest for researchers exploring novel bioactive molecules.

The compound's structural complexity arises from its azetidine linker bridging the [1,2,4]triazolo[4,3-a]pyridine and 5-bromopyridine-3-carbonitrile components. This architecture offers multiple sites for molecular interactions, particularly relevant in drug discovery where such compounds often serve as kinase inhibitors or modulators of biological pathways.

Recent studies highlight the growing importance of nitrogen-containing heterocycles like 5-bromo-2-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)pyridine-3-carbonitrile in addressing contemporary medical challenges. The COVID-19 pandemic has accelerated research into small molecule therapeutics, with particular focus on compounds that can modulate viral replication or host immune responses. While this specific compound hasn't been directly studied for antiviral properties, its structural features align with current pharmaceutical trends.

From a synthetic chemistry perspective, the preparation of 5-bromo-2-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)pyridine-3-carbonitrile typically involves multi-step organic transformations. Key steps often include: (1) construction of the [1,2,4]triazolo[4,3-a]pyridine scaffold, (2) formation of the azetidine ring, and (3) final coupling with appropriately functionalized pyridine derivatives. The bromine atom at the 5-position and the cyano group at the 3-position provide valuable handles for further derivatization.

The pharmaceutical industry shows increasing interest in such polyheterocyclic systems due to their potential as privileged scaffolds in medicinal chemistry. Computational studies suggest that compounds with this architecture may exhibit favorable drug-like properties, including appropriate lipophilicity and molecular weight for potential therapeutic applications. Researchers are particularly interested in how the azetidine-triazolopyridine combination might influence target binding and pharmacokinetic profiles.

Material science applications of 5-bromo-2-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)pyridine-3-carbonitrile are emerging, particularly in the development of organic electronic materials. The extended π-conjugation system combined with multiple nitrogen atoms makes this compound a candidate for organic semiconductors or light-emitting materials. Current research in flexible electronics and OLED technologies drives demand for novel nitrogen-rich heterocycles with these characteristics.

Analytical characterization of CAS 2877647-63-5 typically involves advanced techniques including NMR spectroscopy (1H, 13C), mass spectrometry, and X-ray crystallography for structural confirmation. The compound's purity is crucial for research applications, with HPLC being the method of choice for quality control in synthetic chemistry workflows.

Safety considerations for handling 5-bromo-2-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)pyridine-3-carbonitrile follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, appropriate personal protective equipment including gloves and eye protection is recommended when working with this chemical. Proper ventilation should be maintained, especially during weighing operations.

The commercial availability of 2877647-63-5 has increased in recent years, reflecting growing research interest. Several specialty chemical suppliers now offer this compound, typically in milligram to gram quantities for research purposes. Pricing varies depending on purity and quantity, with custom synthesis options available for larger-scale requirements.

Future research directions for 5-bromo-2-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)pyridine-3-carbonitrile may explore its potential in: (1) targeted cancer therapies, particularly as a kinase inhibitor scaffold, (2) neurological disorders where similar heterocycles have shown activity, and (3) advanced materials for energy storage applications. The compound's versatility makes it a valuable building block for multiple scientific disciplines.

For researchers seeking alternatives or derivatives, structurally related compounds include various triazolopyridine analogs and azetidine-containing heterocycles. Structure-activity relationship studies often compare the biological or material properties of these related structures to optimize desired characteristics.

In conclusion, 5-bromo-2-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)pyridine-3-carbonitrile represents an important addition to the toolbox of heterocyclic chemistry. Its unique combination of structural features and potential applications in both life sciences and materials science ensures continued interest from the scientific community. As research progresses, we anticipate new discoveries regarding this compound's properties and utilities across multiple disciplines.